Cas no 1509703-81-4 (4-(1-amino-3-hydroxypropan-2-yl)phenol)

• Product Name: 4-(1-amino-3-hydroxypropan-2-yl)phenol
• CAS No: 1509703-81-4
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 5779360
• PubChem ID: 20490540
• Update Time: 2025-05-24

4-(1-amino-3-hydroxypropan-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL11142937
• 1509703-81-4
• EN300-1765401
• 4-(1-amino-3-hydroxypropan-2-yl)phenol
• 2-(4-Hydroxyphenyl)-3-amino-1-propanol

• Inchi： 1S/C9H13NO2/c10-5-8(6-11)7-1-3-9(12)4-2-7/h1-4,8,11-12H,5-6,10H2
• InChI Key： OAIFLKSCACYHRQ-UHFFFAOYSA-N
• SMILES： OCC(CN)C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 66.5Ų

Additional information on 4-(1-amino-3-hydroxypropan-2-yl)phenol

Introduction to 4-(1-amino-3-hydroxypropan-2-yl)phenol (CAS No. 1509703-81-4)

4-(1-amino-3-hydroxypropan-2-yl)phenol, also known by its CAS number 1509703-81-4, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a phenolic hydroxyl group and an amino alcohol moiety. These functional groups contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 4-(1-amino-3-hydroxypropan-2-yl)phenol consists of a phenyl ring substituted with an amino alcohol at the para position. The presence of the phenolic hydroxyl group imparts antioxidant properties, while the amino alcohol moiety can participate in hydrogen bonding and other interactions that are crucial for biological activity. This combination of functional groups makes 4-(1-amino-3-hydroxypropan-2-yl)phenol a versatile molecule with potential therapeutic applications.

Recent studies have explored the pharmacological properties of 4-(1-amino-3-hydroxypropan-2-yl)phenol. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 4-(1-amino-3-hydroxypropan-2-yl)phenol may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 4-(1-amino-3-hydroxypropan-2-yl)phenol has also been investigated for its neuroprotective effects. Preclinical studies have demonstrated that this compound can protect neurons from oxidative stress-induced damage. This neuroprotective activity is attributed to its ability to scavenge free radicals and reduce oxidative stress, which are key factors in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In addition to its anti-inflammatory and neuroprotective properties, 4-(1-amino-3-hydroxypropan-2-yl)phenol has shown promise in cancer research. Studies have indicated that this compound can induce apoptosis in cancer cells while sparing normal cells. The mechanism behind this selective cytotoxicity is not yet fully understood, but it is believed to involve the modulation of signaling pathways that regulate cell survival and death.

The safety profile of 4-(1-amino-3-hydroxypropan-2-yl)phenol has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound has a favorable safety margin, with no significant adverse effects observed at therapeutic concentrations. These findings support the further development of 4-(1-amino-3-hydroxypropan-2-yl)phenol as a potential therapeutic agent.

In conclusion, 4-(1-amino-3-hydroxypropan-2-y l)phenol (CAS No. 1509703-81-4) is a promising compound with a diverse range of biological activities. Its anti-inflammatory, neuroprotective, and anticancer properties make it a valuable candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into the mechanisms underlying its biological effects and to explore its potential clinical applications.